Cas no 877659-28-4 (2-(3-{(2-chlorophenyl)methylsulfanyl}-1H-indol-1-yl)-1-(pyrrolidin-1-yl)ethan-1-one)

• Product Name: 2-(3-{(2-chlorophenyl)methylsulfanyl}-1H-indol-1-yl)-1-(pyrrolidin-1-yl)ethan-1-one
• CAS No: 877659-28-4
• MF: C₂₁H₂₁ClN₂OS
• MW: 384.922242879868
• CID: 5510589
• Update Time: 2025-06-15

2-(3-{(2-chlorophenyl)methylsulfanyl}-1H-indol-1-yl)-1-(pyrrolidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-[3-[[(2-chlorophenyl)methyl]thio]-1H-indol-1-yl]-1-(1-pyrrolidinyl)-
• 2-(3-{(2-chlorophenyl)methylsulfanyl}-1H-indol-1-yl)-1-(pyrrolidin-1-yl)ethan-1-one

• Inchi： 1S/C21H21ClN2OS/c22-18-9-3-1-7-16(18)15-26-20-13-24(19-10-4-2-8-17(19)20)14-21(25)23-11-5-6-12-23/h1-4,7-10,13H,5-6,11-12,14-15H2
• InChI Key： MIPKCRXJPXRQLW-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCCC1)CN1C2=C(C=CC=C2)C(SCC2=CC=CC=C2Cl)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 2-(3-{(2-chlorophenyl)methylsulfanyl}-1H-indol-1-yl)-1-(pyrrolidin-1-yl)ethan-1-one

Recent Advances in the Study of 2-(3-{(2-chlorophenyl)methylsulfanyl}-1H-indol-1-yl)-1-(pyrrolidin-1-yl)ethan-1-one (CAS: 877659-28-4)

The compound 2-(3-{(2-chlorophenyl)methylsulfanyl}-1H-indol-1-yl)-1-(pyrrolidin-1-yl)ethan-1-one (CAS: 877659-28-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique indole and pyrrolidine structural motifs, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, mechanism of action, and potential clinical applications.

One of the key areas of research has been the exploration of this compound's interaction with specific biological targets. Preliminary findings suggest that it exhibits high affinity for certain receptor proteins, making it a candidate for further development in targeted therapies. The presence of the 2-chlorophenylmethylsulfanyl group is believed to play a critical role in its binding affinity and selectivity, which has been corroborated by molecular docking studies and in vitro assays.

In addition to its receptor-binding properties, recent investigations have also highlighted the compound's metabolic stability and pharmacokinetic profile. Studies conducted in animal models have demonstrated favorable absorption and distribution characteristics, with minimal off-target effects. These findings are particularly encouraging for its potential use in central nervous system (CNS) disorders, where blood-brain barrier penetration is a critical factor.

Another noteworthy aspect of the research is the compound's synthetic accessibility. Recent advancements in synthetic methodologies have enabled the efficient production of 2-(3-{(2-chlorophenyl)methylsulfanyl}-1H-indol-1-yl)-1-(pyrrolidin-1-yl)ethan-1-one with high yield and purity. This has facilitated further biological evaluation and structure-activity relationship (SAR) studies, which are essential for optimizing its therapeutic potential.

Despite these promising developments, challenges remain. For instance, the exact mechanism of action at the molecular level is not yet fully understood, and further mechanistic studies are warranted. Additionally, long-term toxicity and safety profiles need to be thoroughly investigated in preclinical models before advancing to clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into viable therapeutic options.

In conclusion, the compound 2-(3-{(2-chlorophenyl)methylsulfanyl}-1H-indol-1-yl)-1-(pyrrolidin-1-yl)ethan-1-one (CAS: 877659-28-4) represents a promising candidate for further development in medicinal chemistry. Its unique structural features, combined with favorable pharmacological properties, make it a subject of ongoing research. Future studies should focus on elucidating its mechanism of action, optimizing its pharmacokinetic profile, and evaluating its efficacy in disease models to unlock its full therapeutic potential.